Cas no 1609395-12-1 (tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate)

• Product Name: tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate
• CAS No: 1609395-12-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD29049824
• CID: 4610867
• PubChem ID: 95396678
• Update Time: 2025-05-21

tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• (3aS,7aR)-tert-Butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• (3aS,7aR)-1-Boc-octahydro-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (3aS,7aR)-
• tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate
• CS-0058542
• CS-15863
• tert-Butyl cis-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• SCHEMBL16763830
• MFCD25509361
• AKOS027325663
• cis-tert-Butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (rel)
• KFOSBANHALBORK-UWVGGRQHSA-N
• P19493
• 1609395-12-1
• Z2307532581
• t-Butyl cis-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate
• EN300-702528
• rac-tert-butyl (3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• (3aS,7aR)-tert-butyloctahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• tert-butyl cis-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate

• MDL： MFCD29049824
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-4-6-13-8-10(9)14/h9-10,13H,4-8H2,1-3H3/t9-,10-/m0/s1
• InChI Key： KFOSBANHALBORK-UWVGGRQHSA-N
• SMILES： C1NCC[C@@]2([H])CCN(C(OC(C)(C)C)=O)[C@@]12[H]

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate

tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1609395-12-1, known as tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are bicyclic structures combining pyrrole and pyridine moieties. The presence of the tert-butyl group and the specific stereochemistry at the 3aS and 7aR positions contribute to its unique properties and potential applications.

Pyrrolopyridines have been extensively studied due to their role as building blocks in drug discovery and materials science. Recent research has highlighted the importance of stereochemistry in determining the biological activity of such compounds. The (3aS,7aR) configuration in this compound is particularly interesting as it may influence its interaction with biological targets such as enzymes or receptors.

The synthesis of tert-butyl (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate involves a series of carefully designed organic reactions. Key steps include the formation of the bicyclic core through cyclization reactions and the introduction of the tert-butyl group via esterification. The stereochemical outcome is controlled through precise reaction conditions and the use of chiral auxiliaries or catalysts.

Recent studies have explored the potential of this compound as a lead molecule in drug development. Its ability to modulate specific biological pathways makes it a promising candidate for therapeutic applications. For instance, investigations into its interactions with G-protein coupled receptors (GPCRs) have revealed potential activity in treating neurological disorders.

In addition to its pharmacological relevance, this compound also finds applications in materials science. Its rigid bicyclic structure and electron-withdrawing groups make it suitable for use in organic electronics and optoelectronic devices. Researchers have examined its properties in light-emitting diodes (LEDs) and solar cells

The future of tert-butyl (3aS,7aR)-2,octahydropyrrolo[2,c]pyridine-1-carboxylate lies in further exploration of its biological and chemical properties. Ongoing research aims to optimize its synthesis for large-scale production while investigating its efficacy in various therapeutic areas.